Cas no 1396761-59-3 (4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(2,5-dimethylfuran-3-carbonyl)piperidine)

4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(2,5-dimethylfuran-3-carbonyl)piperidine structure
1396761-59-3 structure
Product Name:4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(2,5-dimethylfuran-3-carbonyl)piperidine
CAS No:1396761-59-3
MF:C16H22N2O2S2
MW:338.488081455231
CID:5364614
Update Time:2025-07-09

4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(2,5-dimethylfuran-3-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • [4-(4,5-dihydro-1,3-thiazol-2-ylsulfanylmethyl)piperidin-1-yl]-(2,5-dimethylfuran-3-yl)methanone
    • 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(2,5-dimethylfuran-3-carbonyl)piperidine
    • Inchi: 1S/C16H22N2O2S2/c1-11-9-14(12(2)20-11)15(19)18-6-3-13(4-7-18)10-22-16-17-5-8-21-16/h9,13H,3-8,10H2,1-2H3
    • InChI Key: VIUYFQOHBWXGQQ-UHFFFAOYSA-N
    • SMILES: C(N1CCC(CSC2=NCCS2)CC1)(C1C=C(C)OC=1C)=O

4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(2,5-dimethylfuran-3-carbonyl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6374-3608-1mg
4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(2,5-dimethylfuran-3-carbonyl)piperidine
1396761-59-3
1mg
$81.0 2023-09-09

Additional information on 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(2,5-dimethylfuran-3-carbonyl)piperidine

Research Brief on 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(2,5-dimethylfuran-3-carbonyl)piperidine (CAS: 1396761-59-3)

In recent years, the compound 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(2,5-dimethylfuran-3-carbonyl)piperidine (CAS: 1396761-59-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both thiazole and furan moieties, along with a piperidine scaffold, suggests its versatility in interacting with biological targets, making it a subject of intense research.

The primary objective of recent studies has been to elucidate the pharmacological properties and mechanisms of action of this compound. Researchers have employed a combination of in vitro and in vivo assays to evaluate its efficacy, selectivity, and safety profile. Computational modeling and structure-activity relationship (SAR) studies have also been instrumental in optimizing its chemical structure for enhanced biological activity. These efforts are aimed at identifying potential lead compounds for drug development, particularly in areas such as oncology, infectious diseases, and neurological disorders.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways. For instance, studies have demonstrated its inhibitory effects on certain kinases and proteases, which are critical targets in cancer therapy. Additionally, its interaction with microbial enzymes has been explored, highlighting its potential as an antimicrobial agent. The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have also been investigated to assess its suitability as a drug candidate.

Despite these promising results, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(2,5-dimethylfuran-3-carbonyl)piperidine (CAS: 1396761-59-3) represents a promising scaffold for drug discovery. Its multifaceted biological activities and potential therapeutic applications make it a valuable subject for ongoing and future research. Continued exploration of its mechanisms and optimization of its chemical properties will be crucial in unlocking its full potential in the field of medicine.

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